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Compound of Interest

Compound Name: 2-Ethyl-1,3-dimethoxybenzene

CAS No.: 18610-90-7

Cat. No.: B3248396

Get Quote

CAS Number: 18610-90-7 Synonyms: 1,3-Dimethoxy-2-ethylbenzene; 2-Ethylresorcinol

dimethyl ether Molecular Formula: C₁₀H₁₄O₂ Molecular Weight: 166.22 g/mol [1][2]

Part 1: Executive Summary & Immediate Action
Status:Combustible Liquid | Skin & Eye Irritant | Respiratory Irritant[3]

This guide defines the mandatory Personal Protective Equipment (PPE) and operational

protocols for handling 2-Ethyl-1,3-dimethoxybenzene.[1] As an alkylated aromatic ether, this

compound presents specific lipophilic hazards that allow it to permeate standard laboratory

gloves and biological membranes (skin) more effectively than simple salts.[3]

Immediate Hazard Profile:

Skin: Causes irritation (H315).[3][4][5][6] Potential for defatting dermatitis upon repeated

exposure.[3][4]

Eyes: Causes serious eye irritation (H319).[3][5][6]
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Inhalation: May cause respiratory irritation (H335).[3][4][5][6] Vapors can be narcotic in high

concentrations.[3]

Flammability: Combustible liquid.[3][4][7][8] Flash point is likely >60°C but <93°C (Class

IIIA/IIIB).[3] Vapors can form explosive mixtures with air.[3][7][9]

Part 2: Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for all personnel handling this substance.

Hand Protection (Glove Selection)
Scientific Rationale: Aromatic ethers can swell and permeate natural rubber and thin latex.[3]

The ethyl group increases lipophilicity, potentially reducing the breakthrough time of standard

nitrile compared to non-alkylated analogs.[3]

Task Duration
Recommended
Material

Thickness Est. Breakthrough

Splash Contact

(Transfer, Weighing)
Nitrile (Disposable) ≥ 0.11 mm ~15-30 mins

Medium Exposure

(Synthesis, Cleanup)

Double Nitrile

(Colored underglove)
≥ 0.22 mm (total) > 60 mins

Immersion / Spill

(Emergency)

Viton® or Silver

Shield® (Laminate)
≥ 0.30 mm > 240 mins

Protocol: Change disposable nitrile gloves immediately upon any splash.[3] Do NOT reuse.

Eye & Face Protection[2][4][5][6][9]
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Standard Operation:Chemical Splash Goggles (ANSI Z87.1 or EN 166).[3] Safety glasses

are insufficient due to the liquid nature and irritation potential.[3]

High Volume (>500 mL) / Pressurized Systems: Add a Face Shield (8-inch minimum) over

goggles to protect the neck and face from projectile glass or spray.[3]

Respiratory Protection
Primary Control: All handling must occur inside a certified Chemical Fume Hood with a face

velocity of 80–100 fpm.[3]

Secondary (Spill/Outside Hood): Half-face respirator with Organic Vapor (OV) cartridges

(Black band).[3]

Note: Aromatic ethers have distinct odors; if you smell the compound while wearing a

respirator, the seal is broken or cartridges are saturated.[3]

Body Protection
Standard: Flame-resistant (FR) lab coat (Nomex or chemically treated cotton).[3] Synthetic

fibers (polyester) should be avoided as they melt onto skin during fire.[3]

Footwear: Closed-toe, non-perforated leather or chemical-resistant synthetic shoes.[1]

Part 3: Operational Protocols
A. Routine Handling & Synthesis
Objective: Minimize vapor generation and static discharge risks.[3]

Engineering Controls: Verify fume hood flow before opening the container.

Inert Atmosphere: While less prone to peroxide formation than diethyl ether, aromatic ethers

can degrade.[3] Store and handle under an inert atmosphere (Nitrogen or Argon) when

possible to preserve purity and safety.[3]

Transfer:

Use glass or stainless steel syringes for small volumes (<20 mL).[3]
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For larger volumes, use a cannula transfer or a peristaltic pump with chemically

compatible tubing (e.g., PTFE/Teflon).[3] Avoid Tygon tubing as it may leach plasticizers.

[3]

Static Mitigation: Ground all metal containers during transfer.

B. Storage Requirements[2][5][6][9]
Temperature: Store in a cool, dry place (Ambient or 2-8°C depending on supplier spec).

Segregation: Keep away from Strong Oxidizing Agents (e.g., Nitric acid, Perchlorates) to

prevent violent exothermic reactions.[3]

Peroxide Check: If stored for >12 months, test for peroxides before distillation or heating.[3]

Part 4: Emergency Response & Disposal[2]
PPE Selection Workflow
The following diagram illustrates the decision logic for selecting PPE based on the specific

interaction with the chemical.

Task Assessment

Volume / Duration?

< 10 mL / < 15 mins

Routine

> 10 mL / > 15 mins

Synthesis

Spill / Immersion Risk

Emergency

Standard PPE:
- Nitrile Gloves (Single)

- Splash Goggles
- Lab Coat

Enhanced PPE:
- Double Nitrile Gloves

- Splash Goggles
- FR Lab Coat

- Fume Hood Mandatory

Critical PPE:
- Viton/Laminate Gloves
- Face Shield + Goggles

- Respirator (if outside hood)
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Click to download full resolution via product page

Caption: Decision matrix for selecting appropriate PPE based on exposure risk and volume.

Spill Management Protocol
Evacuate & Ventilate: Remove ignition sources. Evacuate the immediate area.

PPE Up: Don Double Nitrile or Laminate gloves, goggles, and respirator.[3]

Contain: Use a spill pillow or inert absorbent (Vermiculite/Sand).[3] Do NOT use sawdust (fire

hazard).[3]

Clean: Scoop absorbed material into a hazardous waste bag. Wipe surface with soap and

water; do not use acetone (increases skin permeability of residue).[3]

Waste Disposal[6]
Classification: Halogen-free Organic Solvent Waste.

Protocol: Collect in a dedicated waste container labeled "Non-Halogenated Organic

Solvents."

Do NOT: Pour down the drain. This compound is toxic to aquatic life (H411/H412 implied for

alkyl benzenes).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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